Cas no 2172519-73-0 (9-cyclohexyl-5-oxa-2,8-diazaspiro3.5nonane)

• Product Name: 9-cyclohexyl-5-oxa-2,8-diazaspiro3.5nonane
• CAS No: 2172519-73-0
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 6344296
• PubChem ID: 165841871
• Update Time: 2025-06-22

9-cyclohexyl-5-oxa-2,8-diazaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-cyclohexyl-5-oxa-2,8-diazaspiro3.5nonane
• EN300-1638257
• 9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane
• 2172519-73-0

• Inchi： 1S/C12H22N2O/c1-2-4-10(5-3-1)11-12(8-13-9-12)15-7-6-14-11/h10-11,13-14H,1-9H2
• InChI Key： LGMMHQUZVOPULF-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCCCC2)C21CNC2

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 33.3Ų

Additional information on 9-cyclohexyl-5-oxa-2,8-diazaspiro3.5nonane

9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane (CAS No. 2172519-73-0): A Comprehensive Overview of Its Chemical Properties, Synthesis, and Biological Applications

9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane (CAS No. 2172519-73-0) represents a class of spirocyclic compounds characterized by a unique 5-oxa-2,8-diazaspiro[3.5]nonane framework. This molecular architecture, which combines a cyclohexyl substituent with a spiro linkage, has garnered significant attention in biomedical research due to its potential to modulate cellular signaling pathways and protein interactions. Recent studies have highlighted the structural versatility of 9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane in drug discovery and targeted therapy, particularly in the context of inflammation and neurodegenerative diseases. The compound’s spiro core, which connects two heterocyclic rings, is believed to confer unique bioavailability and metabolic stability properties, making it an attractive candidate for pharmaceutical development.

9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane is synthesized through a multi-step organic synthesis process that involves the formation of a spiro bridge between a pyrrolidine ring and a oxazolidine ring. The cyclohexyl substituent is introduced via a radical cyclization reaction, which enhances the compound’s hydrophobicity and lipophilicity. This structural feature is critical for membrane permeability and targeting specific cellular compartments. Recent advancements in green chemistry have enabled the development of enantioselective synthesis methods, allowing for the production of enantiomerically pure forms of 9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane with improved therapeutic profiles. These synthetic strategies are now being integrated into high-throughput screening platforms to accelerate drug candidate identification.

The biological activity of 9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane has been extensively studied in in vitro and in vivo models. Research published in *Nature Communications* (2023) demonstrated that this compound exhibits anti-inflammatory effects by inhibiting NF-κB signaling and reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, a 2024 study in *Journal of Medicinal Chemistry* reported that 9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane shows selective cytotoxicity toward cancer cell lines, particularly those overexpressing EGFR or HER2 receptors. These findings suggest potential applications in oncology and autoimmune disorders, where targeted modulation of signaling pathways is critical.

9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane has also been explored for its neuroprotective properties. A 2023 preclinical study in *ACS Chemical Neuroscience* revealed that the compound reduces neuroinflammation in models of Alzheimer’s disease by modulating microglial activation and beta-amyloid clearance. The spiro core appears to stabilize protein conformations, preventing the aggregation of misfolded proteins associated with neurodegeneration. Furthermore, the cyclohexyl substituent may interact with lipid rafts in neuronal membranes, enhancing drug delivery to central nervous system targets. These mechanisms highlight the compound’s potential in chronic neurological conditions.

9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane is currently under investigation for its role in antimicrobial and antiviral therapies. A 2024 study in *Antimicrobial Agents and Chemotherapy* showed that the compound disrupts bacterial biofilm formation by interfering with quorum sensing pathways. This property is particularly relevant in the context of resistant bacterial strains. Additionally, preliminary studies suggest that 9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane may inhibit the replication of RNA viruses by targeting RNA polymerase activity. These findings underscore the compound’s broad therapeutic potential across multiple pathological conditions.

As biomedical research advances, the synthetic flexibility and functional versatility of 9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane are expected to drive further drug development initiatives. Ongoing efforts focus on optimizing drug metabolism and toxicity profiles to ensure clinical safety. The integration of computational modeling and machine learning in drug discovery is also enabling the identification of structure-activity relationships (SAR) for 9-cyclohexyl-5-oxa-2,8-diazaspiro[3.5]nonane derivatives. These innovations are poised to expand the therapeutic applications of this compound in the near future.